![molecular formula C11H7BrN4 B2385623 2-Amino-4-(4-bromophenyl)-5-pyrimidinecarbonitrile CAS No. 749885-93-6](/img/structure/B2385623.png)
2-Amino-4-(4-bromophenyl)-5-pyrimidinecarbonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-Amino-4-(4-bromophenyl)-5-pyrimidinecarbonitrile (abbreviated as ApBCN) is a heterocyclic compound containing a nitrogen atom and a carbonitrile group. It is a versatile compound that has been used in a wide range of scientific research applications. ApBCN has been used in a variety of organic synthesis reactions, and its mechanism of action has been studied in detail. In addition, its biochemical and physiological effects have been studied, and its advantages and limitations for laboratory experiments have been explored. This article will provide an overview of ApBCN and discuss its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for laboratory experiments, and future directions.
Scientific Research Applications
2-Amino-4-(4-bromophenyl)-5-pyrimidinecarbonitrile has been used in a variety of scientific research applications. It has been used as a reagent in organic synthesis reactions, such as the synthesis of pyrimidine derivatives. In addition, it has been used as a starting material in the synthesis of biologically active compounds, such as the anticonvulsant drug lamotrigine. Furthermore, it has been used as a tool to study the mechanism of action of various compounds, such as the anticonvulsant drug topiramate.
Mechanism of Action
Target of Action
Similar compounds, such as 4-(4-bromophenyl)-thiazol-2-amine derivatives, have been reported to exhibit antimicrobial activity and anticancer activity against oestrogen receptor positive human breast adenocarcinoma cancer cell line (mcf7) .
Mode of Action
It is suggested that similar compounds interact with their targets and cause changes that result in their antimicrobial and anticancer activities . The molecular docking study demonstrated that these compounds displayed good docking score within the binding pocket of the selected PDB ID .
Biochemical Pathways
It is likely that the compound interacts with multiple biochemical pathways given its potential antimicrobial and anticancer activities .
Pharmacokinetics
A molecular docking study of similar compounds showed promising adme properties .
Result of Action
Similar compounds have been found to exhibit promising antimicrobial activity and anticancer activity .
Future Directions
There are several potential future directions for research involving 2-Amino-4-(4-bromophenyl)-5-pyrimidinecarbonitrile. One potential direction is to further study its mechanism of action and its biochemical and physiological effects. Another potential direction is to explore its potential use as a therapeutic agent for a variety of diseases. Finally, further research could be done to investigate its potential use as a starting material for the synthesis of other compounds, such as drugs or other biologically active compounds.
Synthesis Methods
2-Amino-4-(4-bromophenyl)-5-pyrimidinecarbonitrile can be synthesized using a variety of methods. One method involves the reaction of 4-bromophenyl-2-nitrobenzamide with sodium azide in the presence of sodium hydroxide. This reaction yields the desired product, this compound, in relatively high yields. Other methods involve the reaction of 4-bromophenyl-2-nitrobenzamide with a variety of reagents, such as potassium cyanide, sodium cyanide, or sodium borohydride.
Properties
IUPAC Name |
2-amino-4-(4-bromophenyl)pyrimidine-5-carbonitrile |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H7BrN4/c12-9-3-1-7(2-4-9)10-8(5-13)6-15-11(14)16-10/h1-4,6H,(H2,14,15,16) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OLTSPZZTUUQFNV-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C2=NC(=NC=C2C#N)N)Br |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H7BrN4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
275.10 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.